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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444 Get Quote

For researchers, scientists, and professionals in drug development, the accessibility and

synthesis of novel chemical entities are critical hurdles in the discovery pipeline. This technical

guide provides an in-depth overview of the commercial availability, potential suppliers, and a

plausible synthetic route for the secondary alcohol 1-Cyclohexyloctan-1-ol. Due to the limited

publicly available data for this specific compound, this guide also presents information on the

more thoroughly documented and structurally related compound, 1-Cyclohexylethan-1-ol, for

comparative purposes.

Commercial Availability and Supplier Information
Initial investigations reveal that 1-Cyclohexyloctan-1-ol is a specialized research chemical

with limited commercial stock. However, it is listed by chemical suppliers that often specialize in

the synthesis of novel compounds upon request.

Table 1: Commercial Availability of 1-Cyclohexyloctan-1-ol
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Property Value

IUPAC Name 1-cyclohexyloctan-1-ol

CAS Number 108693-51-2

Molecular Formula C₁₄H₂₈O

Molecular Weight 212.38 g/mol

InChI
1S/C14H28O/c1-2-3-4-5-9-12-14(15)13-10-7-6-

8-11-13/h13-15H,2-12H2,1H3

InChI Key WFUAQVZZZNBRJF-UHFFFAOYSA-N

Known Suppliers Sigma-Aldrich, Enamine

It is important to note that "commercial availability" for such compounds often implies synthesis

on demand rather than off-the-shelf availability. Researchers should contact these suppliers

directly to inquire about lead times and pricing.

For the purpose of providing a more comprehensive dataset, the following table details the

properties and suppliers of the related compound, 1-Cyclohexylethan-1-ol.

Table 2: Physicochemical Properties and Suppliers of 1-Cyclohexylethan-1-ol
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Property Value Suppliers

CAS Number 1193-81-3

ChemScene, Tokyo Chemical

Industry (TCI), CymitQuimica,

Benchchem, The Good Scents

Company, Sigma-Aldrich

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol

Appearance
Colorless to pale yellow clear

liquid

Purity ≥98%

Boiling Point 189 °C at 760 mmHg

Flash Point 73 °C

Density 0.923-0.928 g/cm³ at 25 °C

Refractive Index 1.465-1.468 at 20 °C

Experimental Protocol: Synthesis of 1-
Cyclohexyloctan-1-ol via Grignard Reaction
While a specific, peer-reviewed synthesis protocol for 1-Cyclohexyloctan-1-ol is not readily

available in the public domain, a standard and reliable method for its preparation would be the

Grignard reaction. This involves the nucleophilic addition of an organomagnesium halide

(Grignard reagent) to a carbonyl compound. In this case, octylmagnesium bromide would be

reacted with cyclohexanecarboxaldehyde.

Materials:

Magnesium turnings

1-Bromooctane

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Iodine crystal (as an initiator)

Cyclohexanecarboxaldehyde

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for anhydrous reactions (e.g., oven-dried round-bottom flask,

condenser, dropping funnel)

Inert atmosphere (e.g., nitrogen or argon)

Methodology:

Preparation of the Grignard Reagent (Octylmagnesium Bromide):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to the flask.

In the dropping funnel, place a solution of 1-bromooctane in anhydrous diethyl ether.

Add a small portion of the 1-bromooctane solution to the magnesium turnings. The

reaction is initiated when the color of the iodine disappears and bubbling is observed. If

the reaction does not start, gentle heating may be applied.

Once the reaction has initiated, add the remaining 1-bromooctane solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is

consumed. The resulting greyish solution is the Grignard reagent.

Reaction with Cyclohexanecarboxaldehyde:

Cool the Grignard reagent solution in an ice bath.
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Add a solution of cyclohexanecarboxaldehyde in anhydrous diethyl ether dropwise to the

stirred Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Work-up and Purification:

Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise

addition of a saturated aqueous solution of ammonium chloride.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel or by distillation

under reduced pressure to yield pure 1-Cyclohexyloctan-1-ol.

Visualizing the Workflow
To aid in the conceptualization of the synthetic process, the following diagrams illustrate the

logical relationships in the experimental workflow.
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Grignard Reagent Preparation

Grignard Reaction Work-up and Purification
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Synthetic workflow for 1-Cyclohexyloctan-1-ol.

Signaling Pathways and Biological Activity
There is currently no publicly available information regarding the biological activity or any

associated signaling pathways for 1-Cyclohexyloctan-1-ol. This suggests that the compound

may be a novel chemical entity or that its biological effects have not yet been characterized or

published in peer-reviewed literature. Researchers interested in the potential bioactivity of this

molecule would need to conduct their own in vitro and in vivo studies.
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As no signaling pathways are described, a corresponding diagram cannot be generated at this

time.

This guide provides a foundational understanding of the procurement and synthesis of 1-
Cyclohexyloctan-1-ol for the scientific community. The provided synthetic protocol, based on

the well-established Grignard reaction, offers a reliable starting point for its laboratory-scale

preparation. Further research is warranted to elucidate the physicochemical and biological

properties of this compound.

To cite this document: BenchChem. [Navigating the Synthesis and Procurement of 1-
Cyclohexyloctan-1-ol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15297444#commercial-availability-and-suppliers-of-
1-cyclohexyloctan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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